Cas no 1503941-47-6 (N,3,3-Trimethylcyclopentan-1-amine)

N,3,3-Trimethylcyclopentan-1-amine is a cyclopentane-based amine derivative characterized by its tertiary amine functionality and sterically hindered structure. This compound is of interest in organic synthesis due to its potential as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of three methyl groups enhances its lipophilicity and stability, making it suitable for applications requiring controlled reactivity. Its rigid cyclopentane backbone may also contribute to stereoselective transformations. The compound can serve as a precursor for chiral auxiliaries or catalysts in asymmetric synthesis. Proper handling is advised due to its amine properties, including potential volatility and basicity. Storage under inert conditions is recommended to maintain purity.
N,3,3-Trimethylcyclopentan-1-amine structure
1503941-47-6 structure
Product Name:N,3,3-Trimethylcyclopentan-1-amine
CAS No:1503941-47-6
MF:C8H17N
MW:127.22728228569
CID:5745934
PubChem ID:53901306
Update Time:2025-10-29

N,3,3-Trimethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-194070
    • SCHEMBL16748090
    • 1503941-47-6
    • AKOS019259583
    • N,3,3-trimethylcyclopentan-1-amine
    • Cyclopentanamine, N,3,3-trimethyl-
    • N,3,3-Trimethylcyclopentan-1-amine
    • Inchi: 1S/C8H17N/c1-8(2)5-4-7(6-8)9-3/h7,9H,4-6H2,1-3H3
    • InChI Key: UQLWLZGAKVLEGP-UHFFFAOYSA-N
    • SMILES: N(C)C1CCC(C)(C)C1

Computed Properties

  • Exact Mass: 127.136099547g/mol
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.84±0.1 g/cm3(Predicted)
  • Boiling Point: 148.4±8.0 °C(Predicted)
  • pka: 10.97±0.40(Predicted)

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